Cas no 88251-85-8 (3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-hydroxypropyl)-2-oxo-)

• Product Name: 3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-hydroxypropyl)-2-oxo-
• CAS No: 88251-85-8
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 639837
• PubChem ID: 21789416
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-hydroxypropyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-hydroxypropyl)-2-oxo-
• 6-(2-hydroxypropyl)-2-oxo-1H-pyridine-3-carbonitrile
• DTXSID90618072
• 88251-85-8
• 6-(2-Hydroxypropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile

• Inchi： 1S/C9H10N2O2/c1-6(12)4-8-3-2-7(5-10)9(13)11-8/h2-3,6,12H,4H2,1H3,(H,11,13)
• InChI Key： BZXWKIFFTYKZIA-UHFFFAOYSA-N
• SMILES： OC(C)CC1=CC=C(C#N)C(N1)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 73.1Ų